(2R)-2-Amino-3-(3-chloropyridin-2-YL)propanoic acid

• Molecular Formula: C8H9ClN2O2
• Molecular Weight: 200.62 g/mol
• IUPAC Name: (2R)-2-amino-3-(3-chloropyridin-2-yl)propanoic acid
• InChI: InChI=1S/C8H9ClN2O2/c9-5-2-1-3-11-7(5)4-6(10)8(12)13/h1-3,6H,4,10H2,(H,12,13)/t6-/m1/s1
• InChI Key: UELOUCAXPFVTGZ-ZCFIWIBFSA-N
• Isomeric SMILES: C1=CC(=C(N=C1)C[C@H](C(=O)O)N)Cl
• Canonical SMILES: C1=CC(=C(N=C1)CC(C(=O)O)N)Cl

Description

(2R)-2-Amino-3-(3-chloropyridin-2-yl)propanoic acid is a non-proteinogenic, chiral α-amino acid of high interest in medicinal chemistry and pharmacological research. This compound features a propanoic acid backbone with a 3-chloropyridin-2-yl substituent on the beta-carbon and the specific (2R) stereochemistry at the alpha-carbon, which is critical for its biological interactions and distinguishes it from its racemic or (2S)-enantiomer counterparts . In scientific research, this compound serves as a valuable building block for the synthesis of more complex, bioactive molecules. Its structure suggests potential for modulating neurotransmitter systems; research on closely related chloropyridinyl amino acids indicates possible activity as agonists or modulators of glutamate receptors, which are fundamental to synaptic plasticity, memory, and learning . This interaction points to its potential utility in developing novel therapeutics for neurological disorders such as Alzheimer's disease, cognitive impairments, and as a tool for investigating neuroinflammation . The chloropyridine moiety also allows for diverse nucleophilic substitution and metal-catalyzed cross-coupling reactions, enabling further structural modifications to create analogues with enhanced selectivity and pharmacological properties for targeting specific enzymes or receptors . The synthesis of this stereochemically pure compound typically involves advanced organic methods, such as the use of chiral auxiliaries or asymmetric hydrogenation catalysts to establish the (R)-configuration, followed by palladium-catalyzed cross-coupling to attach the chloropyridinyl group . The final product is rigorously purified using techniques like reverse-phase HPLC and characterized by NMR spectroscopy, mass spectrometry, and optical rotation measurements to confirm its structure, high chemical purity, and enantiomeric excess . Attention: For research use only. Not for human or veterinary use.

Preparation Methods

Synthetic Routes and Preparation Methods

Starting Materials

The synthesis typically begins with commercially available or readily synthesized starting materials:

• 3-Chloropyridine : The chlorinated pyridine ring is either purchased or prepared by chlorination of pyridine derivatives.
• Amino Acid Derivatives : Enantiomerically pure amino acid precursors such as L-serine or other chiral amino acid derivatives serve as the backbone for the propanoic acid moiety.

General Synthetic Strategy

The preparation of (2R)-2-Amino-3-(3-chloropyridin-2-yl)propanoic acid generally involves:

• Nucleophilic Substitution or Condensation : The amino acid derivative undergoes a nucleophilic substitution or condensation reaction with 3-chloropyridine or its activated derivatives under basic conditions to attach the chloropyridinyl group at the 3-position of the propanoic acid backbone.
• Chiral Control : The stereochemistry at the 2-position is preserved or induced via chiral pool synthesis or asymmetric catalysis to maintain the (2R) configuration.
• Purification : The crude product is purified by recrystallization or chromatographic techniques such as preparative high-performance liquid chromatography (HPLC) to achieve high purity and enantiomeric excess.

Specific Synthetic Procedures

Synthesis via 3-Chloropyridine and Amino Acid Derivative Condensation

• The amino acid derivative (e.g., L-serine derivative) is reacted with 3-chloropyridine under basic conditions (e.g., sodium methoxide in methanol).
• Reaction temperatures are typically ambient to slightly elevated (room temperature to 70 °C).
• Reaction times vary from several hours to overnight to ensure completion.
• The mixture is then worked up by quenching with water, extraction, and purification by chromatography.

Use of Activated Pyridine Intermediates

• 3-Substituted-2-formamidopyridine derivatives can be converted to 3-chloropyridin-2-yl isocyanates using reagents like phosphoryl chloride (POCl3) or diphenylphosphoryl chloride (PhPO2Cl2) under low temperature (-78 °C to 0 °C) in anhydrous dichloromethane with triethylamine as base.
• The isocyanate intermediate then reacts with amino acid derivatives or amines to form the desired product after purification by flash chromatography.

Reaction Conditions and Optimization

Step	Reagents/Conditions	Notes
Chlorination of pyridine	Chlorinating agents (e.g., POCl3)	Low temperature, anhydrous conditions
Formation of isocyanate	POCl3 or PhPO2Cl2, Et3N, CH2Cl2, -78 to 0 °C	Careful temperature control required
Condensation with amino acid	Amino acid derivative, base (NaOMe), MeOH	Room temperature to 70 °C, overnight
Purification	Recrystallization or preparative HPLC	Ensures stereochemical purity

Stereochemical Considerations

• The (2R) configuration is critical for biological activity.
• Chiral pool synthesis using enantiopure amino acid precursors (e.g., L-serine) is the most common approach to retain stereochemistry.
• Enzymatic resolution or asymmetric catalysis may be employed to enhance enantiomeric excess.
• Monitoring by chiral HPLC and NMR spectroscopy confirms stereochemical integrity.

Purification and Characterization

• Purification : Recrystallization from polar solvents (ethanol/water mixtures) or chromatographic separation (flash chromatography, preparative HPLC).
• Characterization :
  • Nuclear Magnetic Resonance (NMR) spectroscopy (1H and 13C NMR) to confirm structure and stereochemistry.
  • Mass spectrometry (MS) for molecular weight confirmation.
  • Chiral HPLC for enantiomeric purity.
  • X-ray crystallography for unambiguous stereochemical assignment if needed.

Summary Table of Preparation Methods

Method	Starting Materials	Key Reagents/Conditions	Yield (%)	Notes
Direct condensation	3-Chloropyridine + amino acid	NaOMe, MeOH, room temp to 70 °C	40–60	Simple, scalable, maintains chirality
Isocyanate intermediate route	3-Substituted-2-formamidopyridine	POCl3/PhPO2Cl2, Et3N, CH2Cl2, -78 to 0 °C	35–50	Requires low temp, careful handling
Enzymatic resolution	Racemic mixture	PAL biocatalysts	Variable	Enhances enantiomeric excess

Chemical Reactions Analysis

Types of Reactions

(2R)-2-Amino-3-(3-chloropyridin-2-YL)propanoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The chlorine atom on the pyridine ring can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Sodium methoxide in methanol for nucleophilic substitution.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of corresponding alcohols or amines.

Substitution: Formation of substituted pyridine derivatives.

Scientific Research Applications

(2R)-2-Amino-3-(3-chloropyridin-2-YL)propanoic acid has several scientific research applications:

Medicinal Chemistry: It is used as a building block in the synthesis of pharmaceutical compounds with potential therapeutic effects.

Biological Studies: The compound is used in studies to understand its interaction with biological targets and its potential as a drug candidate.

Organic Synthesis: It serves as an intermediate in the synthesis of more complex organic molecules.

Industrial Applications: The compound is used in the development of agrochemicals and other industrial products.

Mechanism of Action

The mechanism of action of (2R)-2-Amino-3-(3-chloropyridin-2-YL)propanoic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may act as an inhibitor or activator, modulating the activity of these targets and influencing various biochemical pathways.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Key Structural Features and Analogues

The compound is compared to analogs with variations in pyridine substituents (position and halogenation) and stereochemistry. Below is a detailed comparison:

Table 1: Structural and Physicochemical Comparison

Compound Name	Substituent Position	Chlorine Presence	Molecular Formula	Molecular Weight (g/mol)	CAS Number	Key Properties/Applications
(2R)-2-Amino-3-(3-chloropyridin-2-yl)propanoic acid	Pyridin-2-yl, 3-Cl	Yes	C₈H₉ClN₂O₂	200.62	1270264-44-2*	Enhanced lipophilicity; drug discovery
(2R)-2-Amino-3-(pyridin-3-yl)propanoic acid	Pyridin-3-yl	No	C₈H₁₀N₂O₂	166.18	70702-47-5	Lower molecular weight; peptide synthesis
(2R)-2-Amino-3-(pyridin-2-yl)propanoic acid	Pyridin-2-yl	No	C₈H₁₀N₂O₂	166.18	Not explicitly listed	Chiral building block; asymmetric synthesis
(2R)-2-Amino-3-(5-chloropyridin-2-yl)propanoic acid	Pyridin-2-yl, 5-Cl	Yes	C₈H₉ClN₂O₂	200.62	1270264-44-2	Positional isomer; distinct electronic effects
(2R)-2-Amino-3-(1H-indol-3-yl)propanoic acid	Indole-3-yl	No	C₁₁H₁₂N₂O₂	204.23	153-94-6	Tryptophan analog; enzyme studies

Key Differences and Implications

Substituent Position: The 3-chloro group on pyridin-2-yl (target compound) introduces steric hindrance and electron-withdrawing effects, altering hydrogen-bonding capacity compared to non-chlorinated analogs (e.g., pyridin-3-yl derivative) . Positional isomers (3-Cl vs. 5-Cl on pyridin-2-yl) exhibit distinct electronic profiles, impacting binding affinity in receptor-ligand interactions .

Lipophilicity and Solubility: Chlorinated derivatives (e.g., 200.62 g/mol) have higher molecular weights and reduced water solubility compared to non-halogenated analogs (166.18 g/mol) .

Biological Activity :

• The indole-based analog (153-94-6) mimics tryptophan, enabling studies in neurotransmitter pathways, while chloropyridinyl derivatives are explored for kinase inhibition or antimicrobial activity .

Biological Activity

(2R)-2-Amino-3-(3-chloropyridin-2-yl)propanoic acid, commonly referred to as a derivative of amino acids, has garnered attention for its potential biological activities. This compound is structurally related to various neurotransmitters and receptor modulators, indicating possible roles in neurological and pharmacological applications.

• Molecular Formula : C₈H₈ClN₃O₂
• Molecular Weight : 200.62 g/mol .
• Structure : The compound features a chiral center at the second carbon, which is crucial for its biological activity.

The compound is believed to act primarily as a modulator of glutamate receptors, particularly the metabotropic glutamate receptors (mGluRs). These receptors are critical in various neural processes, including synaptic plasticity and neuroprotection. Specifically, activation of group III mGluRs has been associated with therapeutic effects in conditions such as Parkinson's disease and autism spectrum disorders .

In Vitro Studies

In vitro studies have demonstrated that (2R)-2-Amino-3-(3-chloropyridin-2-yl)propanoic acid exhibits significant activity in modulating neuronal signaling pathways. It has been shown to:

• Potentiate glutamate-stimulated [^35S]GTPγS binding in human mGlu receptors.
• Inhibit the release of amyloid precursor protein (APP) in neuronal cultures, which is relevant for Alzheimer's disease pathology .

Case Studies

• Neuroprotective Effects :
  A study investigated the neuroprotective properties of this compound against oxidative stress-induced apoptosis in dopaminergic neurons. Results indicated that it could significantly reduce cell death caused by neurotoxic agents such as 6-hydroxydopamine (6-OHDA) .
• Behavioral Studies :
  In animal models, administration of (2R)-2-Amino-3-(3-chloropyridin-2-yl)propanoic acid resulted in improved motor function and reduced anxiety-like behaviors, suggesting its potential as a therapeutic agent for neurodegenerative disorders .

Data Table: Summary of Biological Activities

Biological Activity	Observed Effect	Reference
mGluR Modulation	Enhanced [^35S]GTPγS binding
APP Release Inhibition	Reduced APP levels in neuronal cultures
Neuroprotection against 6-OHDA	Decreased apoptosis in dopaminergic neurons
Behavioral Improvements in Animal Models	Enhanced motor function and reduced anxiety

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for (2R)-2-Amino-3-(3-chloropyridin-2-yl)propanoic acid, considering stereochemical control?

• Methodological Answer : The synthesis typically involves asymmetric catalysis or chiral pool strategies to retain the (2R) configuration. For example, nucleophilic substitution on 3-chloropyridine derivatives using enantiopure amino acid precursors (e.g., L-serine derivatives) under basic conditions can preserve stereochemistry . Catalytic hydrogenation or enzymatic resolution (e.g., using PAL biocatalysts) may enhance enantiomeric excess . Reaction monitoring via chiral HPLC (≥98% purity) is critical .

Q. How can researchers characterize the purity and structural integrity of this compound?

• Methodological Answer : Use a combination of:

• NMR spectroscopy : Confirm the (2R) configuration via coupling constants in $^1H$-NMR and $^{13}C$-NMR for pyridine ring protons and chiral center carbons .
• HPLC-MS : Quantify impurities using reverse-phase C18 columns with UV detection at 254 nm. Electrospray ionization (ESI-MS) verifies molecular weight (C$_8$H$_9$ClN$_2$O$_2$; calc. 214.03 g/mol) .
• X-ray crystallography : Resolve ambiguous stereochemistry by growing single crystals in polar solvents (e.g., ethanol/water) .

Q. What are the key stability considerations for storage and handling?

• Methodological Answer : Store at -20°C in inert, anhydrous conditions (argon/vacuum-sealed vials) to prevent hydrolysis of the chloropyridine moiety. Avoid prolonged exposure to light, as UV irradiation may degrade the aromatic ring . Solubility in DMSO (≥50 mM) is preferred for biological assays .

Advanced Research Questions

Q. How does the 3-chloropyridine moiety influence biological activity in enzyme inhibition studies?

• Methodological Answer : The chlorine atom enhances electron-withdrawing effects, increasing binding affinity to enzymes like decarboxylases or kinases. Use molecular docking (AutoDock Vina) to predict interactions with active-site lysine residues. Validate via kinetic assays (e.g., IC$_{50}$ determination using fluorogenic substrates) . Compare with fluorinated analogs (e.g., 6-fluoropyridine derivatives) to assess electronic effects .

Q. What strategies resolve contradictions in reported bioactivity data across studies?

• Methodological Answer : Contradictions often arise from:

• Enantiomeric impurities : Re-evaluate synthesis protocols and employ chiral chromatography .
• Assay variability : Standardize conditions (pH 7.4 buffer, 37°C) and use orthogonal assays (e.g., SPR for binding affinity vs. cellular activity). Cross-reference with PubChem bioassay data (AID 743255) .
• Metabolite interference : Perform LC-MS/MS to identify degradation products in biological matrices .

Q. How can this compound serve as a precursor for targeted drug delivery systems?

• Methodological Answer : Functionalize the amino group via:

• Click chemistry : Introduce PEGylated linkers (e.g., DBCO-azide) for antibody-drug conjugates .
• Prodrug design : Esterify the carboxylic acid to enhance blood-brain barrier permeability, with in vivo hydrolysis studies in rodent models .
• Metal coordination : Chelate with Cu(II) for ROS-generating anticancer agents, validated via ESR spectroscopy .

Q. What in silico tools predict the compound’s pharmacokinetic properties?

• Methodological Answer : Use SwissADME or ADMETlab 2.0 to estimate:

• LogP : ~1.2 (moderate lipophilicity) .
• BBB permeability : Low (due to polar carboxylic acid), suggesting peripheral targets .
• CYP450 interactions : Screen for inhibition of CYP3A4 using hepatocyte microsomes .